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dihydrochloride

Cat. No.: B1486607 Get Quote

An In-Depth Technical Guide for the Safe Handling of (4-Chlorobenzyl)hydrazine
Dihydrochloride

Introduction: Navigating the Chemistry and Hazards
of a Potent Moiety
(4-Chlorobenzyl)hydrazine dihydrochloride is a substituted hydrazine derivative of

significant interest to researchers in medicinal chemistry and drug development. As with many

hydrazine-containing compounds, its utility as a synthetic intermediate is predicated on the high

reactivity of the hydrazine functional group. However, this same reactivity necessitates a

profound understanding and rigorous implementation of safety protocols. Hydrazines as a class

are recognized for their potential toxicity, carcinogenicity, and, in some forms, instability.[1][2][3]

This guide provides a comprehensive framework for the safe handling, use, and disposal of (4-
Chlorobenzyl)hydrazine dihydrochloride in a laboratory setting. It is designed for

professionals who are committed to upholding the highest standards of safety, ensuring the

protection of personnel, the integrity of research, and environmental compliance. The protocols

and principles outlined herein are synthesized from established safety data for hydrazine

dihydrochloride and the broader class of hydrazine derivatives, providing a conservative and

robust safety paradigm in the absence of exhaustive data for this specific molecule.

Table 1: Compound Identification
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Identifier Value Source

Chemical Name
(4-Chlorobenzyl)hydrazine
dihydrochloride

[4][5][6]

CAS Number 1185303-65-4 [4][5][6]

Molecular Formula C₇H₁₁Cl₃N₂ [4][5][6]

| Molecular Weight | 229.53 g/mol |[4][5] |

Section 1: Comprehensive Hazard Identification and
Risk Assessment
The primary hazards associated with (4-Chlorobenzyl)hydrazine dihydrochloride are

extrapolated from its parent compound, hydrazine dihydrochloride. The presence of the

hydrazine moiety is the principal driver of its toxicological profile.

1.1 Toxicological Profile

(4-Chlorobenzyl)hydrazine dihydrochloride is classified as highly toxic and a suspected

human carcinogen.[7][8][9][10] Exposure can occur via inhalation, dermal absorption, and

ingestion, with all routes presenting a significant risk.

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[7][8][10][11] Acute

symptoms of exposure to hydrazines can include severe irritation of the eyes, nose, and

throat, as well as systemic effects such as dizziness, headache, nausea, pulmonary edema,

seizures, and coma.[2][12]

Skin Corrosion/Irritation: While specific data is lacking, hydrazine itself is highly corrosive

and can cause severe skin burns.[1][2][12] This compound should be handled as a potential

skin irritant.[13]

Skin Sensitization: May cause an allergic skin reaction upon repeated contact.[7][9][10][11]

Once an individual is sensitized, subsequent exposures to even minute quantities can elicit a

significant allergic response.
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Carcinogenicity: Classified as a Category 1B carcinogen, meaning it is presumed to have

carcinogenic potential for humans.[7][8][10] This classification necessitates stringent controls

to minimize any potential for exposure. Hydrazine itself is handled as a carcinogen with

extreme caution.[12]

Target Organ Toxicity: Chronic exposure may lead to damage to the liver and kidneys.[9][12]

1.2 Physicochemical Hazards

While the dihydrochloride salt form is generally more stable than anhydrous hydrazine, the

potential for hazardous reactions remains.

Reactivity: Hydrazine and its salts are strong reducing agents.[14] They can react violently

with strong oxidizing agents, acids, and certain metal oxides.[14] Such reactions can be

exothermic and may generate gas, leading to a risk of fire or explosion in sealed containers.

Thermal Decomposition: When heated to decomposition, it can release toxic and irritating

gases, including nitrogen oxides (NOx) and hydrogen chloride gas.[8][15]

1.3 Environmental Hazards

This compound is classified as very toxic to aquatic life with long-lasting effects.[7][8][9][11] All

releases to the environment must be strictly avoided.

Table 2: GHS Hazard Classification Summary (based on Hydrazine Dihydrochloride)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if
swallowed[7][10]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[7][10]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[7][10]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[7][10]

Carcinogenicity 1B
H350: May cause cancer[7]

[10]

Aquatic Hazard, Acute 1 H400: Very toxic to aquatic life

| Aquatic Hazard, Chronic | 1 | H410: Very toxic to aquatic life with long lasting effects[7][10] |

Section 2: Hierarchy of Controls: From Engineering
Solutions to Personal Protection
A multi-layered approach to safety, known as the hierarchy of controls, is essential. This

hierarchy prioritizes engineering and administrative controls to minimize reliance on personal

protective equipment (PPE).
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Hierarchy of Controls for (4-Chlorobenzyl)hydrazine dihydrochloride

Elimination
(Not Feasible)

Substitution
(Use less hazardous alternative if possible)

Most Effective

Engineering Controls
(e.g., Fume Hood, Glove Box)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safer systems over procedural reliance.

2.1 Engineering Controls

These are the primary defense against exposure and are non-negotiable when handling this

compound.

Chemical Fume Hood: All handling of (4-Chlorobenzyl)hydrazine dihydrochloride solid

and its solutions must be conducted inside a certified chemical fume hood to control

inhalation exposure.[1][2] The fume hood sash should be kept as low as possible during

manipulations.
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Ventilation: Ensure adequate general laboratory ventilation to complement the local exhaust

of the fume hood.[9]

Safety Equipment: An eyewash station and a safety shower must be readily accessible and

tested regularly.[8][9]

2.2 Administrative Controls

Designated Area: A specific area within the laboratory should be designated for the storage

and handling of this compound and other Particularly Hazardous Substances (PHS).[2][3]

This area must be clearly marked with appropriate hazard signage.

Training: All personnel must receive documented training on the specific hazards of this

compound and on the laboratory's standard operating procedures (SOPs) before beginning

work.[1]

Restricted Access: Access to areas where this chemical is stored and used should be

restricted to authorized and trained personnel only.

2.3 Personal Protective Equipment (PPE)

PPE is the final barrier of protection and must be used in conjunction with engineering and

administrative controls.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Protection
Standard/Material
Specification

Rationale

Hands

Double-gloving
with chemical-
resistant gloves

Inner: Nitrile.
Outer: Butyl rubber
or heavy-duty
nitrile.

Provides robust
protection against
dermal absorption.
Butyl rubber is
highly
recommended for
hydrazines.[14]
Change gloves
immediately if
contamination is
suspected.[16]

Eyes/Face
Safety goggles and a

face shield
ANSI Z87.1 compliant

Goggles protect

against dust and

splashes; a face

shield provides an

additional layer of

protection, especially

when there is a high

splash hazard.[1][2]

Body
Flame-resistant

laboratory coat
Nomex or similar

Protects skin and

personal clothing from

contamination. Flame-

resistant material is a

prudent choice given

the potential fire

hazards of related

compounds.[2]

| Respiratory| Not required if used in a fume hood | NIOSH-approved respirator | A respirator

may be required for emergency situations like a large spill.[14] Use must follow a formal

respiratory protection program.[8] |
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Section 3: Standard Operating Procedures (SOPs)
Adherence to detailed, step-by-step protocols is critical for ensuring safety.

3.1 Receiving and Storage Protocol

Verification: Upon receipt, visually inspect the container for any signs of damage or leakage.

Segregation: Store the compound in a designated, well-ventilated, and locked cabinet.[7][8]

Compatibility: Store away from incompatible materials, particularly strong oxidizing agents

and acids.[14][15] The container must be tightly closed to protect from moisture.[7]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms.

3.2 Weighing and Solution Preparation Protocol

Preparation: Don all required PPE before entering the designated area.

Location: Perform all weighing and solution preparation activities inside a chemical fume

hood.[2]

Weighing: To minimize dust generation, weigh the solid onto a tared glassine paper or

directly into the receiving vessel.[9] Use non-sparking tools.

Dissolution: Add the solid to the solvent slowly and methodically. Be aware of any potential

exothermic reactions.

Decontamination: After weighing, carefully clean the balance and surrounding surfaces with

a damp cloth, treating the cloth as hazardous waste.

Hand Washing: Wash hands thoroughly after removing gloves.[1]

3.3 Waste Disposal Protocol

Classification: All waste containing (4-Chlorobenzyl)hydrazine dihydrochloride, including

empty containers, contaminated PPE, and reaction byproducts, must be treated as
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hazardous waste.[7][9]

Containerization: Use dedicated, clearly labeled, and sealed hazardous waste containers.

Do not mix with other waste streams.[7]

Disposal: Arrange for waste pickup through your institution's Environmental Health & Safety

(EHS) department.[1] Do not pour any amount down the drain.[8][16]

Section 4: Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

4.1 Spill Management

Minor Spill (inside a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[8][9]

Clean the spill area with a suitable decontaminating solution, followed by soap and water.

Major Spill (outside a fume hood or large volume):

EVACUATE: Immediately evacuate the area.[2]

ALERT: Notify your supervisor and institutional EHS/emergency response team.[1][3]

SECURE: Secure the area to prevent re-entry.

ASSIST: Remain at a safe distance to provide information to emergency responders.[3]

DO NOT attempt to clean up a major spill yourself.[1][2]

4.2 Personnel Exposure
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Personnel Exposure Emergency Response

Exposure Occurs
(Skin, Eyes, Inhalation)

SKIN CONTACT
Remove contaminated clothing.

Flush with water for 15+ min.

EYE CONTACT
Flush with eyewash for 15+ min.

Hold eyelids open.

INHALATION
Move to fresh air immediately.

SEEK IMMEDIATE MEDICAL ATTENTION
Call emergency services. Provide SDS.

Notify Supervisor and EHS

Click to download full resolution via product page

Caption: Immediate first aid followed by professional medical help is critical.

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with

copious amounts of water for at least 15 minutes in a safety shower.[3][9] Seek immediate

medical attention.[3][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an

eyewash station, occasionally lifting the upper and lower eyelids.[9] Seek immediate medical

attention.[7][8]

Inhalation: Move the person to fresh air.[3][7] If breathing is difficult or has stopped, provide

artificial respiration (if trained) and seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[8][9] If the person is conscious, rinse their mouth with

water and give them 1-2 glasses of water to drink.[7][9] Seek immediate medical attention.[7]
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Section 5: Occupational Exposure & Health
Monitoring
While specific Occupational Exposure Limits (OELs) for (4-Chlorobenzyl)hydrazine
dihydrochloride have not been established, the limits for hydrazine provide a critical

benchmark for ensuring safety. The goal should always be to maintain exposure levels as low

as reasonably achievable (ALARA).

Table 4: Occupational Exposure Limits (OELs) for Hydrazine

Agency Limit Type Value Notes

OSHA PEL (8-hr TWA) 1 ppm
Permissible
Exposure Limit[12]

NIOSH REL (2-hr Ceiling) 0.03 ppm

Recommended

Exposure Limit;

considered a potential

occupational

carcinogen[12][17]

ACGIH TLV (8-hr TWA) 0.01 ppm

Threshold Limit Value;

provides a greater

margin of safety[12]

| NIOSH | IDLH | 50 ppm | Immediately Dangerous to Life or Health[17] |

Given the carcinogenicity of this class of compounds, adhering to the most conservative limit,

such as the ACGIH TLV of 0.01 ppm for hydrazine, is the most prudent course of action.

Medical surveillance may be recommended for personnel with a high potential for exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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